Cas no 1577233-07-8 (Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)-)

• Product Name: Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)-
• CAS No: 1577233-07-8
• MF: C₁₅H₂₂F₂
• MW: 240.331991672516
• CID: 5171162
• Update Time: 2025-08-05

Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)-

• Inchi： 1S/C15H22F2/c1-14(2,3)11-7-10(13(16)17)8-12(9-11)15(4,5)6/h7-9,13H,1-6H3
• InChI Key： IGULQQQLPGBNHY-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=CC(C(C)(C)C)=CC(C(C)(C)C)=C1

Additional information on Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)-

Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- and CAS No. 1577233-07-8: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- is a substituted aromatic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, identified by its CAS No. 1577233-07-8, represents a class of fluorinated aromatic derivatives that exhibit potential applications in pharmaceutical development, material science, and functional chemistry. Its synthesis and characterization have been extensively explored in recent studies, highlighting its role as a key intermediate in the design of novel therapeutics and bioactive molecules.

The chemical structure of Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- is characterized by a benzene ring substituted with a difluoromethyl group at the 1-position and two tert-butyl groups at the 3 and 5 positions. This structural configuration imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and biological activity. The presence of fluorine atoms in the difluoromethyl group enhances the molecule's stability and hydrophobicity, while the tert-butyl groups provide steric shielding, reducing potential side reactions during synthesis or biological interactions.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- through multistep reactions involving fluorination, alkylation, and cross-coupling strategies. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based reagents to achieve high-yield synthesis of this compound. The researchers highlighted the importance of optimizing reaction conditions, such as temperature and solvent polarity, to minimize side products and improve purity levels. This breakthrough has streamlined its production for applications in drug discovery and materials science.

In the context of biomedical research, Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethy)- has shown promising potential as a building block for developing molecules with anti-inflammatory and antitumor properties. A 2024 preclinical study published in Pharmaceutical Research investigated its role as a scaffold for designing small-molecule inhibitors targeting specific protein kinases. The study found that the fluorinated substituents enhanced the molecule's ability to penetrate cell membranes, thereby improving its efficacy in modulating intracellular signaling pathways. This finding underscores the importance of fluorination strategies in optimizing drug-like properties of aromatic compounds.

Furthermore, the electronic properties of Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- have been linked to its potential applications in nanotechnology and functional materials. Researchers at the University of Tokyo (2023) explored its use as a precursor for synthesizing fluorinated carbon nanotubes with enhanced thermal stability. The study demonstrated that the compound's aromatic core and fluorinated side chains contributed to improved mechanical strength and chemical resistance, making it a valuable material for advanced biomedical devices and coatings.

The solubility profile of Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- is another critical aspect of its characterization. Due to the hydrophobic nature of the tert-butyl groups and the fluorinated difluoromethyl substituent, the compound exhibits low solubility in aqueous environments. However, its solubility can be significantly improved by incorporating polar functional groups or using cosolvents during formulation. This property is particularly relevant for applications in drug delivery systems, where controlled release and bioavailability are essential.

Recent computational studies have also focused on predicting the reactivity and stability of Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- under various conditions. A 2023 study published in Chemical Science utilized density functional theory (DFT) calculations to model its behavior in different solvent environments. The results indicated that the molecule's stability is influenced by the degree of fluorination and steric hindrance, with higher fluorine content generally leading to increased thermal and chemical resilience. These insights are critical for designing more robust analogs with enhanced functionality.

Despite its potential, the synthetic challenges associated with Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- remain a focus of ongoing research. One of the primary hurdles is achieving selective fluorination of the aromatic ring without affecting the tert-butyl groups. A 2024 study in Organic Letters introduced a new fluorinating agent that selectively targets the 1-position of the benzene ring, significantly improving the efficiency of the synthesis process. This development has opened new avenues for the scalable production of this compound for industrial and research applications.

In summary, Benzene, 1-(difluoromethyl)-3,5-bis(1,1-dimethylethyl)- represents a versatile compound with diverse applications in biomedical research, material science, and organic synthesis. Its unique structure and chemical properties make it a valuable tool for developing novel therapeutics, functional materials, and advanced nanotechnology. As research in this area continues to evolve, further exploration of its potential will likely lead to new discoveries and innovations in the fields of medicine and chemistry.